
Application Notes and Protocols: Preparation of
Amphotericin B Trihydrate Stock Solution

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Amphotericin B trihydrate

Cat. No.: B15563636

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amphotericin B is a polyene antifungal agent widely used in cell culture and research to

prevent or eliminate fungal and yeast contamination. Its efficacy is attributed to its ability to bind

to ergosterol, a primary component of fungal cell membranes, leading to the formation of pores

and subsequent cell death. However, its poor solubility in aqueous solutions at physiological pH

presents a significant challenge in its preparation and use. This document provides detailed

protocols for the preparation of Amphotericin B trihydrate stock solutions, tailored for

research applications.

Data Summary
Quantitative data regarding the solubility and stability of Amphotericin B are crucial for

preparing reliable and effective stock solutions. The following table summarizes key

parameters for handling and storing this antifungal agent.
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Parameter Solvent/Condition Value Citations

Solubility
Dimethyl Sulfoxide

(DMSO)
30–40 mg/mL [1][2][3]

Dimethylformamide

(DMF)
2–4 mg/mL [1][2][3]

Water (pH 2 or 11) Soluble [1][2][3]

Water (pH 6 to 7) Insoluble [1][2]

Stock Solution

Stability (DMSO)
-20°C (Frozen)

Stable for up to 6

months, though some

sources report

significant degradation

(>60% loss)

[3][4]

Reconstituted

Aqueous Solution

Stability

2–8°C (Refrigerated)
Stable for up to 1

week
[5][6]

Room Temperature Stable for 24 hours [5][6]

37°C (in culture) Active for up to 3 days [1][3][7]

Powder Storage

2–8°C (Refrigerated,

protected from light

and air)

Remains active for up

to 5 years
[1][2]

Experimental Protocols
Due to its low solubility in neutral aqueous solutions, two primary methods are recommended

for preparing Amphotericin B stock solutions for research purposes: solubilization in an organic

solvent (DMSO) or reconstitution of a commercial formulation designed for aqueous

suspension.

Protocol 1: Preparation of Amphotericin B Stock
Solution in DMSO
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This protocol is suitable for applications where the final concentration of DMSO in the working

solution will be non-toxic to the cells.

Materials:

Amphotericin B trihydrate powder

Dimethyl Sulfoxide (DMSO), sterile

Sterile, light-protecting microcentrifuge tubes or vials

Calibrated analytical balance

Sterile serological pipettes and pipette tips

Procedure:

Pre-warming: Allow the Amphotericin B trihydrate powder and DMSO to equilibrate to

room temperature before use.

Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired

amount of Amphotericin B trihydrate powder.

Dissolution: Add the appropriate volume of sterile DMSO to achieve the desired stock

concentration (e.g., 2.5 mg/mL).[2] Vortex or mix thoroughly until the powder is completely

dissolved. The solution should appear as a hazy yellow solution.[2]

Sterilization (Optional): For cell culture applications, stock solutions in DMSO can be filter-

sterilized using a 0.22 µm syringe filter compatible with organic solvents.[2]

Aliquoting and Storage: Dispense the stock solution into sterile, light-protecting tubes in

volumes suitable for single-use to avoid repeated freeze-thaw cycles. Store aliquots at -20°C

for long-term storage.

Protocol 2: Reconstitution of Commercial Amphotericin
B Formulations
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Commercial formulations often contain solubilizing agents like deoxycholate, allowing for the

creation of a colloidal suspension in sterile water.[2] This method is preferred when DMSO is

not suitable for the experimental system.

Materials:

Lyophilized Amphotericin B for Injection, USP (e.g., Fungizone™)

Sterile Water for Injection, USP (without preservatives)[5][6]

Sterile syringes and needles

Sterile, light-protecting vials

Procedure:

Reconstitution: Following the manufacturer's instructions, inject the specified volume of

Sterile Water for Injection, USP, into the vial containing the lyophilized Amphotericin B

powder. For example, 10 mL of sterile water is typically added to a 50 mg vial to yield a 5

mg/mL concentrate.[5][6]

Dissolution: Shake the vial immediately and vigorously until the solution is clear.[6] The

resulting solution will be a colloidal suspension.

Storage of Concentrate: The reconstituted concentrate can be stored in the dark at 2-8°C for

up to one week with minimal loss of potency.[5][6] For room temperature storage, it is stable

for 24 hours.[5][6]

Preparation of Working Solution: For use in cell culture, the concentrate is further diluted in a

suitable medium (e.g., 5% Dextrose Injection, USP, with a pH above 4.2) to the final working

concentration (typically 0.1 mg/mL or less).[5][6]

Important Considerations:

Light Sensitivity: Amphotericin B is light-sensitive. All steps should be performed with

protection from light, and solutions should be stored in light-protecting containers.[5][6]
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Precipitation: Do not use saline or solutions containing benzyl alcohol or other electrolytes

for reconstitution, as they may cause precipitation.[5][6] If precipitation occurs in an aqueous

solution, warming and thorough mixing may help to redissolve it.[7][8]

Visualizations
The following diagrams illustrate the workflow for preparing Amphotericin B stock solutions and

the decision-making process for selecting the appropriate protocol.
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Protocol 1: DMSO-based Stock Solution Protocol 2: Aqueous Suspension (Commercial Formulation)

Weigh Amphotericin B Powder

Add Sterile DMSO

Vortex to Dissolve

Filter Sterilize (Optional)

Aliquot into Light-Protecting Tubes

Store at -20°C

Reconstitute Lyophilized Powder with Sterile Water

Shake Vigorously to Form Suspension

Store Concentrate at 2-8°C

Dilute to Working Concentration in Appropriate Medium

For Immediate Use

Start: Prepare Amphotericin B Stock

Click to download full resolution via product page

Caption: Workflow for Amphotericin B Stock Preparation.
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Is DMSO acceptable in the final application?

Use Protocol 1:
Solubilize in DMSO

Yes

Use Protocol 2:
Aqueous Suspension (Commercial Formulation)

No

Note: Ensure final DMSO concentration is non-toxic to cells. Note: Avoids organic solvents, but requires a specific commercial formulation.

Click to download full resolution via product page

Caption: Decision guide for selecting a preparation protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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